Cas no 662109-85-5 (2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-methyl-1H-indol-3-yl)-)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-methyl-1H-indol-3-yl)-
• CAS No: 662109-85-5
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 1704656
• Update Time: 2024-08-31

2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-methyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-(2-methyl-1H-indol-3-yl)-

• Inchi： 1S/C17H19NO/c1-11-16(14-6-4-5-7-15(14)18-11)12-8-13(19)10-17(2,3)9-12/h4-8,18H,9-10H2,1-3H3
• InChI Key： BRTAGUUNLOUTBH-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(C2C3=C(NC=2C)C=CC=C3)=C1

Computed Properties

• Exact Mass: 253.14677

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 418.9±34.0 °C(Predicted)
• PSA: 32.86
• pka: 17?+-.0.30(Predicted)